Cas no 646527-25-5 (2-Pyrimidinamine,N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-)

• Product Name: 2-Pyrimidinamine,N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
• CAS No: 646527-25-5
• MF: C₂₆H₂₆F₃N₇
• MW: 493.52675485611
• CID: 419481
• Update Time: 2024-01-29

2-Pyrimidinamine,N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
• 2-Pyrimidinamine, N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-

• Inchi： 1S/C26H26F3N7/c1-35-12-14-36(15-13-35)17-18-2-8-21(9-3-18)32-25-30-11-10-23(33-25)22-16-31-34-24(22)19-4-6-20(7-5-19)26(27,28)29/h2-11,16H,12-15,17H2,1H3,(H,31,34)(H,30,32,33)
• InChI Key： UHSRYQWVGZOAQK-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(CN3CCN(C)CC3)C=C2)=NC=CC(C2=CNN=C2C2=CC=C(C(F)(F)F)C=C2)=N1

Computed Properties

• Exact Mass: 493.22048

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 637.0±65.0 °C(Predicted)
• PSA: 72.97
• pka: 8.80±0.50(Predicted)